7-(4-ethoxyphenyl)-3-((2-methylbenzyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole

• IUPAC Name: 7-(4-ethoxyphenyl)-3-[(2-methylphenyl)methylsulfanyl]-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
• InChI: InChI=1S/C20H22N4OS/c1-3-25-18-10-8-17(9-11-18)23-12-13-24-19(23)21-22-20(24)26-14-16-7-5-4-6-15(16)2/h4-11H,3,12-14H2,1-2H3
• InChI Key: MGMLYGNOJYAQCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC4=CC=CC=C4C
• Molecular Formula: C20H22N4OS
• Molecular Weight: 366.5 g/mol

Description

1,2,4-Triazole derivatives are a class of compounds known for their diverse biological activities. They are used as lead compounds for the synthesis of numerous heterocyclic compounds.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the use of bioactive substructure combinations assisted by virtual molecular docking. The target compounds are typically characterized using 1H NMR, 13C NMR, 19F NMR, and HR-MS spectra.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is typically determined by single crystal X-ray diffraction studies.

Chemical Reactions Analysis

1,2,4-Triazole compounds have been used in the synthesis of various nitrogen-rich heterocycles. They have also been used in the development of metal-organic frameworks for CO2 fixation.

Mechanism of Action

1,2,4-Triazole derivatives have been studied for their antifungal properties. They are thought to work by inhibiting sterol demethylase, an enzyme important for fungal growth.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can also vary widely. Some triazole compounds are used as antifungal drugs, but they can also be toxic to human cells.

Future Directions

Future research on 1,2,4-triazole derivatives is likely to focus on the development of new derivatives with improved biological activity and reduced toxicity. This may involve the design and synthesis of novel compounds, as well as the development of new drug delivery systems.